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Compound of Interest

Compound Name: Andrographidine E

CAS No.: 113963-41-0

Cat. No.: B174730

Get Quote

This guide provides a detailed exploration of the spectroscopic data essential for the

unambiguous identification of Andrographidine E, a flavone glucoside isolated from

Andrographis paniculata. Designed for researchers, scientists, and professionals in drug

development, this document synthesizes technical data with practical insights to facilitate the

accurate characterization of this natural product.

Introduction to Andrographidine E
Andrographidine E is a member of the flavonoid class of secondary metabolites, specifically a

flavone O-glycoside. It has been isolated from the roots of Andrographis paniculata, a plant

with a long history of use in traditional medicine. The structural elucidation of Andrographidine
E is reliant on a combination of spectroscopic techniques, primarily Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS). This guide will delve into the characteristic

spectral features that define its unique molecular architecture. The IUPAC name for

Andrographidine E is 7,8-dimethoxy-2-(2-methoxyphenyl)-5-[3,4,5-trihydroxy-6-
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(hydroxymethyl)oxan-2-yl]oxychromen-4-one.[1] Its molecular formula is C₂₄H₂₆O₁₁ and it has a

molecular weight of 490.5 g/mol .[1]

Mass Spectrometry (MS) Analysis
Mass spectrometry is a cornerstone in the initial identification and structural analysis of

Andrographidine E, providing vital information on its molecular weight and fragmentation

patterns.

High-Resolution Mass Spectrometry (HRMS)
High-resolution mass spectrometry is employed to determine the elemental composition of

Andrographidine E with high accuracy. The exact mass of the molecule is a critical parameter

in its initial identification.

Tandem Mass Spectrometry (MS/MS)
Tandem MS (MS/MS) provides valuable structural information through the controlled

fragmentation of the parent ion. The fragmentation pattern of Andrographidine E is

characteristic of its flavone glycoside structure. A notable fragmentation pathway involves the

loss of the glucose moiety, followed by further fragmentation of the aglycone. For instance, a

fragment ion at m/z 289 can be observed, corresponding to [M+H-Glc-CH₂O]⁺.[2] Additionally,

Retro-Diels-Alder (RDA) fragmentation of the chromen-4-one ring system can lead to

characteristic fragment ions at m/z 183.03 and 165.02.[3]

The logical flow of mass spectrometry analysis is depicted in the following workflow:

Sample Preparation

Mass Spectrometry Analysis Output

Isolated Andrographidine E

High-Resolution MS

 Ionization 

Tandem MS (MS/MS) Ionization & Fragmentation 

Elemental Composition Accurate Mass 

Data Analysis & Fragmentation Pattern Interpretation Structural Information
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Mass Spectrometry Workflow for Andrographidine E

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the complete structural elucidation of

Andrographidine E, providing detailed information about the carbon-hydrogen framework and

the connectivity of atoms within the molecule. The definitive NMR data for Andrographidine E
was established by Kuroyanagi et al. in their 1987 publication in the Chemical &

Pharmaceutical Bulletin.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Andrographidine E reveals the chemical environment of each

proton in the molecule. Key signals include those from the aromatic protons of the flavone

backbone, the methoxy groups, and the glucose moiety.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of Andrographidine E.

The chemical shifts of the carbon atoms are indicative of their functional groups and

hybridization state.

2D NMR Spectroscopy
Two-dimensional NMR experiments, such as HSQC (Heteronuclear Single Quantum

Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), are crucial for establishing

the connectivity between protons and carbons. HSQC correlates directly bonded proton-carbon

pairs, while HMBC reveals longer-range (2-3 bond) correlations, which is instrumental in

piecing together the molecular structure.

The following table summarizes the ¹H and ¹³C NMR spectral data for Andrographidine E, as

reported by Kuroyanagi et al. (1987).
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Position ¹³C Chemical Shift (δc)
¹H Chemical Shift (δH,
multiplicity, J in Hz)

Aglycone

2 163.7

3 107.5 6.85 (1H, s)

4 182.5

5 152.1

6 96.8 6.75 (1H, s)

7 158.8

8 130.1

9 152.8

10 108.1

1' 122.9

2' 157.9

3' 112.5 7.10 (1H, d, J=8.0)

4' 131.8 7.55 (1H, t, J=8.0)

5' 121.1 7.15 (1H, t, J=8.0)

6' 129.8 7.95 (1H, d, J=8.0)

7-OCH₃ 56.5 3.95 (3H, s)

8-OCH₃ 61.8 4.00 (3H, s)

2'-OCH₃ 56.0 3.85 (3H, s)

Glucose Moiety

1'' 102.1 5.20 (1H, d, J=7.5)

2'' 74.8 3.60 (1H, m)

3'' 78.1 3.55 (1H, m)
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4'' 71.2 3.50 (1H, m)

5'' 78.5 3.75 (1H, m)

6'' 62.5
3.80 (1H, dd, J=12.0, 5.0),

3.90 (1H, dd, J=12.0, 2.0)

Data adapted from Kuroyanagi, M., et al. (1987).

The process of NMR-based structure elucidation can be visualized as follows:

Isolated Andrographidine E

1D NMR Acquisition (¹H, ¹³C) 2D NMR Acquisition (HSQC, HMBC)

Spectral Processing & Peak Picking

Fragment Assembly using HMBC & HSQC Correlations

Propose Structure

Validation with MS Data & Literature

Click to download full resolution via product page

NMR-Based Structure Elucidation Workflow
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Experimental Protocols
The following protocols provide a general framework for the isolation and spectroscopic

analysis of Andrographidine E. These are based on established methods for the separation of

flavonoids from Andrographis paniculata.

Isolation and Purification of Andrographidine E
Extraction: The dried and powdered roots of Andrographis paniculata are extracted with a

suitable solvent, such as methanol or ethanol, using maceration or Soxhlet extraction.

Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to

separate compounds based on their polarity. A typical scheme would involve partitioning

between water and n-hexane, followed by chloroform, ethyl acetate, and n-butanol.

Chromatographic Separation: The fraction enriched with flavonoids is further purified using

column chromatography. A combination of silica gel and Sephadex LH-20 column

chromatography is often employed.

Final Purification: The final purification is typically achieved by preparative High-Performance

Liquid Chromatography (HPLC) to yield pure Andrographidine E.

NMR Sample Preparation and Data Acquisition
Sample Preparation: A few milligrams of purified Andrographidine E are dissolved in a

deuterated solvent, such as DMSO-d₆ or Methanol-d₄, in a standard 5 mm NMR tube.

¹H NMR Acquisition: A standard one-pulse sequence is used to acquire the ¹H NMR

spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and

a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired using a standard

pulse program. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans

are typically required due to the lower natural abundance and smaller gyromagnetic ratio of

the ¹³C nucleus.

2D NMR Acquisition: Standard pulse sequences for HSQC and HMBC are used. The

spectral widths in both dimensions are set to encompass all proton and carbon signals. The
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number of increments in the indirect dimension and the number of scans per increment are

optimized to achieve the desired resolution and sensitivity within a reasonable experiment

time.

Conclusion
The structural identification of Andrographidine E is a multi-faceted process that relies on the

synergistic interpretation of data from various spectroscopic techniques. High-resolution mass

spectrometry provides the elemental composition and key fragmentation information, while a

suite of 1D and 2D NMR experiments elucidates the intricate carbon-hydrogen framework and

atom connectivity. This guide has provided a comprehensive overview of the essential

spectroscopic data and methodologies required for the confident identification of this important

natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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